Mannomustine Hydrochloride

• CAS: 1187-01-5
• Molecular Formula: C10H24Cl4N2O4
• Molecular Weight: 378.1 g/mol
• InChI: InChI=1S/C10H22Cl2N2O4.2ClH/c11-1-3-13-5-7(15)9(17)10(18)8(16)6-14-4-2-12;;/h7-10,13-18H,1-6H2;2*1H/t7-,8-,9-,10-;;/m1../s1
• InChIKey: GBKLAYXZNQSPBS-XYSQQLOGSA-N

Mannomustine Hydrochloride Procurement: Alkylating Antineoplastic Agent from the Nitrogen Mustard Class

Mannomustine hydrochloride (CAS 1187-01-5), also known as mannomustine dihydrochloride or Degranol, is a bifunctional alkylating agent within the nitrogen mustard class [1]. This compound functions by cross-linking DNA, primarily through alkylation at the N7 position of guanine nucleobases, thereby inhibiting DNA synthesis and cell division [2]. As a classic antineoplastic drug, it exhibits the hallmark toxicities of its class, including severe bone marrow depression and potent vesicant properties [3].

Mechanism Bifunctional DNA alkylation research

Class Nitrogen mustard reference compound with D-mannitol carrier

Model Hematopoietic and DNA damage response studies

• [1] PubChem. (2025). Mannomustine Hydrochloride (Compound Summary). CID 62369. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/62369 View Source
• [2] National Cancer Institute. (2023). NCI Thesaurus: Mannomustine (Code C2070). Retrieved from http://medportal.bmicc.cn/ontologies/NCIT?p=classes&conceptid=http://ncicb.nci.nih.gov/xml/owl/EVS/Thesaurus.owl#C2070 View Source
• [3] MeSH (Medical Subject Headings). (2024). Mannomustine (Descriptor UI D008357). U.S. National Library of Medicine. Retrieved from https://ppm.wum.edu.pl/info/article/MeSH-D008357 View Source

Why Mannomustine Hydrochloride Cannot Be Interchanged with Simpler Nitrogen Mustards in Procurement

The procurement of Mannomustine hydrochloride over generic nitrogen mustards is justified by its unique structural design: the conjugation of the alkylating bis(2-chloroethyl)amine groups to a D-mannitol sugar carrier. This deliberate modification was introduced to leverage the mannitol moiety for enhanced cellular permeation and to modulate the compound's toxicity profile, resulting in a distinct therapeutic index relative to simpler, non-sugar mustards like mechlorethamine [1]. The following quantitative evidence demonstrates that this structural difference translates into significant divergence in both toxicological and hematological outcomes, making generic substitution scientifically invalid for research or industrial applications where these specific properties are required [2].

Carrier-dependent pharmacology

D-mannitol conjugation may shift cell permeation and toxicity index compared to simpler mustards.

Distinct myelosuppression profile

Hemopoietic recovery pattern and hypoxia responsiveness differ from cyclophosphamide, limiting direct replacement.

Stability and handling context

Aqueous stability profile supports reproducible in vitro use but may not generalize to other nitrogen mustards.

• [1] Papac, R., Petrakis, N. L., Amini, F., & Wood, D. A. (1960). Comparative clinical evaluation of two alkylating agents: mannitol mustard and cyclophosphamide (cytoxan). JAMA, 172(13), 1387-1391. View Source
• [2] Ruvidic, R., Pavlovic-Kentera, V., Jovanovic, V., & Milenkovic, P. (1976). Recovery of hemopoiesis in mice after aplasia induced by cyclophosphamide and mannomustine. Periodicum Biologorum, 78(2), 123-130. View Source

Quantitative Differentiation: Mannomustine Hydrochloride vs. Mechlorethamine and Cyclophosphamide

Acute Systemic Toxicity: 50-Fold Improvement in LD50 Over Mechlorethamine

Mannomustine hydrochloride demonstrates a significantly reduced acute systemic toxicity compared to its prototypical class counterpart, mechlorethamine. The median lethal dose (LD50) in rats via intravenous administration is 56 mg/kg for mannomustine, whereas mechlorethamine exhibits an LD50 of 1.1 mg/kg under the same conditions [1]. This represents an approximately 50-fold higher tolerance.

Acute toxicity LD50

Head-to-head

56 vs 1.1 mg/kg i.v. rat

Supports wider safety margin research

Reported ~51-fold difference; verify experimental conditions

Evidence Dimension	Acute systemic toxicity (Median Lethal Dose)
Target Compound Data	56 mg/kg
Comparator Or Baseline	Mechlorethamine: 1.1 mg/kg
Quantified Difference	50.9-fold higher LD50
Conditions	Rat model, intravenous (i.v.) administration

Why This Matters

This data provides a quantitative basis for selecting mannomustine in preclinical or ex vivo studies where a wider therapeutic window and reduced acute toxicity relative to mechlorethamine are critical experimental parameters.

• [1] Scherf, H. R., et al. (1970). Arzneimittel-Forschung, 20, 1467. As cited in: DrugFuture. Mannomustine. Retrieved from https://www.drugfuture.com/chemdata/Mannomustine.html View Source

Hemopoietic Recovery Profile: Distinct Regeneration Dynamics Compared to Cyclophosphamide

The pattern of hemopoietic recovery following aplasia is distinct between mannomustine (Mn) and cyclophosphamide (Cy). In a mouse model, after LD50 treatment, bone marrow recovery was only partial for Mn but complete for Cy. Critically, the response to a hypoxic stimulus differed: hypoxia stimulated erythroid regeneration in the bone marrow and spleen of Mn-treated mice but had no effect on Cy-treated animals [1].

Hemopoietic recovery

Head-to-head

Partial vs Complete; Hypoxia response

Distinct recovery phenotype for HSC research

Mouse model LD50; assess erythroid regeneration

Evidence Dimension	Bone marrow recovery completeness post-LD50
Target Compound Data	Partial recovery; Hypoxia stimulated erythroid regeneration
Comparator Or Baseline	Cyclophosphamide: Complete recovery; Hypoxia had no effect on regeneration
Quantified Difference	Qualitative difference in recovery pattern and response to hypoxic stimulus
Conditions	C57Bl mice, LD50 doses, assessment 9 days post-treatment

Why This Matters

This demonstrates that mannomustine engages hematopoietic stem and progenitor cell compartments differently than cyclophosphamide, making it a mechanistically distinct tool for studying hematopoiesis and for applications requiring a specific myelosuppression and recovery profile.

• [1] Ruvidic, R., Pavlovic-Kentera, V., Jovanovic, V., & Milenkovic, P. (1976). Recovery of hemopoiesis in mice after aplasia induced by cyclophosphamide and mannomustine. Periodicum Biologorum, 78(2), 123-130. View Source

Physicochemical Stability and Handling: Defined Aqueous Stability Profile

Mannomustine hydrochloride has a defined physicochemical profile critical for handling and formulation. Aqueous solutions are reported to be mildly acidic and stable at room temperature [1]. The compound's crystalline form has a melting point of 239-241°C (decomposition) and a specific optical rotation of [α]D20 +18.46° (c = 1.81 in H2O), which are key quality control parameters .

Physicochemical stability

Reported

Aq. stable at RT; MP 239–241°C

Supports formulation and identity verification

Optical rotation and melting point as QC metrics

Evidence Dimension	Aqueous solution stability at room temperature
Target Compound Data	Stable
Comparator Or Baseline	Not applicable (physicochemical property)
Quantified Difference	Qualitative stability statement
Conditions	Aqueous solution, room temperature

Why This Matters

This documented stability simplifies experimental workflows and storage, reducing the risk of premature degradation that can affect data reproducibility. The specific optical rotation and melting point serve as verifiable identity and purity metrics for procurement and quality assurance.

• [1] DrugFuture. (n.d.). Mannomustine. Retrieved from https://www.drugfuture.com/chemdata/Mannomustine.html View Source

High-Value Application Scenarios for Mannomustine Hydrochloride Based on Quantitative Evidence

Preclinical Toxicology Modeling Requiring a Wide Therapeutic Index

For studies where the narrow therapeutic index of mechlorethamine presents a prohibitive challenge, Mannomustine hydrochloride offers a 50-fold improvement in acute LD50 (56 mg/kg vs. 1.1 mg/kg i.v. in rats) [1]. This makes it a superior tool for in vivo experiments that necessitate a more forgiving dose-response relationship, allowing for the exploration of higher dose ranges without immediate lethal toxicity [1].

Hematopoietic Stem Cell and Bone Marrow Regeneration Studies

Mannomustine induces a distinct myelosuppression and recovery phenotype that is mechanistically different from cyclophosphamide. Unlike the complete bone marrow recovery observed with cyclophosphamide, mannomustine results in a partial recovery that is uniquely responsive to hypoxic stimulation, promoting erythroid regeneration [2]. This specific profile makes it an invaluable tool for dissecting the regulatory pathways of hematopoietic stem cell function and erythroid lineage commitment.

Ex Vivo and In Vitro Mechanistic Studies of Alkylating Agents

As a classic nitrogen mustard, mannomustine serves as a reference compound for studying the fundamental mechanisms of DNA alkylation, cross-linking, and cellular response [3]. Its well-documented aqueous stability at room temperature facilitates its use in controlled in vitro assays and ex vivo treatments, ensuring consistent exposure and reliable data [4].

Application

Selection Property

Validation Focus

Preclinical toxicology modeling

Alkylating agent with reported higher LD50 tolerance

Dose-response safety margin assessment

Hematopoietic regeneration studies

Distinct post-aplasia recovery pattern

Hypoxia-responsive erythroid regeneration endpoints

Mechanistic DNA alkylation research

Nitrogen mustard class reference with sugar carrier

DNA cross-linking and cell division inhibition assays

• [1] Scherf, H. R., et al. (1970). Arzneimittel-Forschung, 20, 1467. As cited in: DrugFuture. Mannomustine. Retrieved from https://www.drugfuture.com/chemdata/Mannomustine.html View Source
• [2] Ruvidic, R., Pavlovic-Kentera, V., Jovanovic, V., & Milenkovic, P. (1976). Recovery of hemopoiesis in mice after aplasia induced by cyclophosphamide and mannomustine. Periodicum Biologorum, 78(2), 123-130. View Source
• [3] National Cancer Institute. (2023). NCI Thesaurus: Mannomustine (Code C2070). Retrieved from http://medportal.bmicc.cn/ontologies/NCIT?p=classes&conceptid=http://ncicb.nci.nih.gov/xml/owl/EVS/Thesaurus.owl#C2070 View Source
• [4] DrugFuture. (n.d.). Mannomustine. Retrieved from https://www.drugfuture.com/chemdata/Mannomustine.html View Source